Cas no 1804090-84-3 (3-(3-Bromo-4-(fluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(3-Bromo-4-(fluoromethyl)phenyl)propanenitrile
• CAS No: 1804090-84-3
• MF: C₁₀H₉BrFN
• MW: 242.08756518364
• CID: 4792389
• Update Time: 2023-08-17

3-(3-Bromo-4-(fluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-(fluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C10H9BrFN/c11-10-6-8(2-1-5-13)3-4-9(10)7-12/h3-4,6H,1-2,7H2
• InChI Key： ZMTQQCLBILDCQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CF)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8